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Compound of Interest

Compound Name: 1,3,6,8-Naphthalenetetrol

CAS No.: 18512-30-6

Cat. No.: B103748

Get Quote

1,3,6,8-Naphthalenetetrol (also known as 1,3,6,8-Tetrahydroxynaphthalene or T4HN) is a

polyhydroxylated aromatic compound.[2] While a specific, comprehensive Safety Data Sheet

(SDS) for 1,3,6,8-Naphthalenetetrol is not readily available in public databases, we can infer

its potential hazards based on its chemical structure and data from analogous compounds,

such as other naphthalenols and naphthalene itself.

Key Chemical Characteristics:

Instability: 1,3,6,8-Naphthalenetetrol is chemically unstable and is known to readily oxidize,

particularly when its downstream enzymatic pathway is inhibited.[1][3][4][5][6] This oxidation

can lead to the formation of colored byproducts like flaviolin.[3][4][5][6] This reactivity is a

primary consideration for its handling and disposal.

Physical State: It is typically a solid, and like many solids, it can pose a dust inhalation

hazard if handled improperly.[7][8]

Inferred Potential Hazards:
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Based on safety data for related compounds like 1,3-Dihydroxynaphthalene and Naphthalene,

the following hazards should be assumed until specific toxicological data for 1,3,6,8-
Naphthalenetetrol becomes available:

Irritation: Causes skin, eye, and respiratory tract irritation.[7]

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[7] The

toxicological properties have not been fully investigated.[7]

Aquatic Toxicity: Naphthalene, a related parent compound, is very toxic to aquatic life with

long-lasting effects.[9] Therefore, it is crucial to prevent 1,3,6,8-Naphthalenetetrol from

entering drains or waterways.

Hazard Class Inferred Risk Mitigation Strategy

Acute Toxicity

May be harmful if ingested,

inhaled, or in contact with skin.

[7] Causes irritation to eyes,

skin, and respiratory system.[7]

Handle in a well-ventilated

area, preferably a chemical

fume hood.[7] Wear

appropriate Personal

Protective Equipment (PPE).

Chronic Toxicity

Long-term effects are not well-

studied.[7] Naphthalene is

suspected of causing cancer.

[9]

Minimize all chemical

exposures. Adhere to the

principles of ALARA (As Low

As Reasonably Achievable).

Environmental Hazard
Assumed to be toxic to aquatic

organisms.[9]

Do not discharge to sewer or

waterways.[8] Dispose of as

hazardous chemical waste.

Chemical Reactivity
Unstable and prone to

oxidation.[1]

Store away from oxidizing

agents. Consider the potential

for degradation when choosing

a waste container.

The Core of Safe Disposal: The Chemical Hygiene
Plan
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All laboratory activities, including waste disposal, must be conducted under the umbrella of a

comprehensive Chemical Hygiene Plan (CHP), as mandated by the OSHA Laboratory

Standard (29 CFR 1910.1450).[10][11][12] Your institution's Chemical Hygiene Officer is a key

resource for ensuring compliance.[11]

The disposal procedure for 1,3,6,8-Naphthalenetetrol must be explicitly incorporated into your

laboratory's specific CHP. This ensures that all personnel are trained on the specific hazards

and procedures.[13]

Decision-Making Workflow for Disposal
The following diagram illustrates the logical flow for the proper management and disposal of

1,3,6,8-Naphthalenetetrol waste.
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Disposal Decision Workflow for 1,3,6,8-Naphthalenetetrol

Waste Generation & Characterization

Segregation & Containment

Disposal Pathway

Waste containing
1,3,6,8-Naphthalenetetrol

is generated

Is the waste mixed with
other hazardous materials?

(e.g., solvents, heavy metals)

Characterize

Segregate waste stream.
Do not mix with incompatible wastes.

Yes / No

Place in a designated, sealed,
and properly labeled

hazardous waste container.

Store in a designated Satellite
Accumulation Area (SAA)

or Central Accumulation Area (CAA).

Arrange for pickup by
institutional Environmental Health

& Safety (EHS).

Waste is transported by a
licensed hazardous waste hauler

to a permitted TSDF.

Final Disposal:
Likely Incineration

Click to download full resolution via product page

Caption: Workflow for 1,3,6,8-Naphthalenetetrol Waste Management.
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Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe disposal of waste containing

1,3,6,8-Naphthalenetetrol.

Prerequisites:

You must be trained on your institution's specific hazardous waste procedures and Chemical

Hygiene Plan.[14]

All necessary Personal Protective Equipment (PPE) must be available and in good condition.

Required PPE:

Safety glasses or goggles

Lab coat

Nitrile gloves (inspect before use)

Protocol:

Waste Identification and Segregation:

Causality: The first step in proper hazardous waste management is accurate identification.

[15] Because 1,3,6,8-Naphthalenetetrol is unstable and its toxicological profile is not fully

known, it must be treated as hazardous waste.

Action: Designate a specific waste stream for 1,3,6,8-Naphthalenetetrol and materials

contaminated with it (e.g., weigh boats, contaminated gloves, pipette tips). Do not mix this

waste with other waste streams unless explicitly permitted by your institution's EHS

department.[15]

Container Selection and Labeling:

Causality: Proper containment and labeling are mandated by the EPA's Resource

Conservation and Recovery Act (RCRA) to ensure safe handling, transport, and disposal.

[13][15]
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Action:

Select a chemically compatible container with a secure, tight-fitting lid. A high-density

polyethylene (HDPE) container is generally suitable for solid chemical waste.

Label the container clearly with the words "Hazardous Waste."

List all chemical constituents, including "1,3,6,8-Naphthalenetetrol" and any solvents

or other chemicals present in the waste. Provide approximate percentages.

Indicate the date on which the first particle of waste was placed in the container (the

"accumulation start date").[14]

Waste Accumulation:

Causality: Proper accumulation practices minimize the risk of spills, reactions, and

exposure in the laboratory.

Action:

Keep the hazardous waste container closed at all times, except when adding waste.[7]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.

Ensure the SAA is away from drains and sources of ignition.[9]

Final Disposal:

Causality: Hazardous waste must be disposed of through a licensed Treatment, Storage,

and Disposal Facility (TSDF) to ensure environmental protection and regulatory

compliance.[16]

Action:

Once the container is full, or before the regulatory accumulation time limit is reached,

contact your institution's Environmental Health & Safety (EHS) department to arrange

for pickup.
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Do NOT attempt to dispose of 1,3,6,8-Naphthalenetetrol down the drain or in the

regular trash.[8][17] Drain disposal of this compound is prohibited due to its inferred

aquatic toxicity and the general prohibition on disposing of reactive or non-characterized

chemicals via sanitary sewers.[18]

Emergency Procedures: Spills and Exposures
In the event of a spill or personal exposure, immediate and correct action is critical.

Skin Contact: Promptly flush the affected area with copious amounts of water for at least 15

minutes and remove contaminated clothing.[7] Seek medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[7] Seek immediate medical attention.[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[7]

Small Spill (Solid):

Alert personnel in the immediate area.

Wearing your full PPE, gently sweep the solid material to avoid generating dust.[7]

Place the material into your labeled hazardous waste container.

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the

cleaning materials as hazardous waste.

Large Spill:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team.

Prevent entry into the area.
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By adhering to these scientifically-backed procedures, you ensure the safety of yourself and

your colleagues, maintain regulatory compliance, and protect the environment.

References
Material Safety Data Sheet - 1,3-Dihydroxynaphthalene,99+%. Cole-Parmer. Available at:

[Link]

Safety Data Sheet: Naphthalene. Carl ROTH. Available at: [Link]

1,3,6,8-Naphthalenetetrol | C10H8O4 | CID 440202. PubChem. Available at: [Link]

Naphthalene - SAFETY DATA SHEET. PENTA. Available at: [Link]

Identification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.

CS682. PMC - NIH. Available at: [Link]

Identification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.

CS682. Journal of Microbiology and Biotechnology. Available at: [Link]

(PDF) Identification of 1,3,6,8- Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.

CS682. ResearchGate. Available at: [Link]

Identification of 1,3,6,8- Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.

CS682. PubMed. Available at: [Link]

Production of a Novel Tetrahydroxynaphthalene (THN) Derivative from Nocardia sp. CS682

by Metabolic Engineering and Its Bioactivities. PubMed. Available at: [Link]

Hazardous Waste. US EPA. Available at: [Link]

Laboratories - Overview. Occupational Safety and Health Administration (OSHA). Available

at: [Link]

Steps in Complying with Regulations for Hazardous Waste. US EPA. Available at: [Link]

Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).

Available at: [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.coleparmer.com/safety-data-sheets/1-3-dihydroxynaphthalene-99-21110
https://www.carlroth.com/medias/SDB-6714-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTY2ODZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDFlLzkwMzM1NzM0MzM4ODYucGRmfGU4Y2U4ZGIzYjM4YjQwZDYwM2Y5ZGYzZGNlZWE5ZDYwZGI3ZDEwZWY1ZTUxNzM1NTJjM2M0YmI2NjE3N2UzN2E
https://www.benchchem.com/product/b103748/docs?utm_src=pdf-body#understanding-the-compound-chemical-profile-and-associated-hazards
https://pubchem.ncbi.nlm.nih.gov/compound/440202
https://www.pentachemicals.eu/en/naphthalene-91-20-3
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10393270/
https://www.jmb.or.kr/journal/view.html?doi=10.4014/jmb.2301.01007
https://www.researchgate.net/publication/372733989_Identification_of_1368-_Tetrahydroxynaphthalene_Synthase_ThnA_from_Nocardia_sp_CS682
https://pubmed.ncbi.nlm.nih.gov/37144983/
https://pubmed.ncbi.nlm.nih.gov/30634516/
https://www.epa.gov/hw
https://www.osha.gov/laboratories
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper Handling of Hazardous Waste Guide. US EPA. Available at: [Link]

The Laboratory Standard. Office of Clinical and Research Safety. Available at: [Link]

OSHA Laboratory Standard. Compliancy Group. Available at: [Link]

The NIH Drain Discharge Guide. National Institutes of Health. Available at: [Link]

OSHA Laboratory Standard. National Center for Biotechnology Information - NIH. Available

at: [Link]

Best Practices for Hazardous Waste Disposal. AEG Environmental. Available at: [Link]

What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash?. YouTube.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,3,6,8-Naphthalenetetrol | 18512-30-6 | Benchchem [benchchem.com]

2. 1,3,6,8-Naphthalenetetrol | C10H8O4 | CID 440202 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Identification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682 - PMC [pmc.ncbi.nlm.nih.gov]

4. jmb.or.kr [jmb.or.kr]

5. researchgate.net [researchgate.net]

6. Identification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682 - PubMed [pubmed.ncbi.nlm.nih.gov]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. carlroth.com [carlroth.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.epa.gov/sites/default/files/2015-11/documents/proper-handling-of-hazardous-waste-guide.pdf
https://www.vumc.org/safety/lab/laboratory-standard
https://compliancy-group.com/osha-laboratory-standard/
https://www.ors.od.nih.gov/sr/dohs/Documents/NIH%20Drain%20Discharge%20Guide.pdf
https://www.ncbi.nlm.nih.gov/books/NBK214784/
https://aegenviro.com/blog/best-practices-for-hazardous-waste-disposal/
https://www.youtube.com/watch?v=s9yC-iP2eXU
https://www.benchchem.com/product/b103748?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b103748
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_6_8-Naphthalenetetrol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_6_8-Naphthalenetetrol
https://pmc.ncbi.nlm.nih.gov/articles/PMC10394336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10394336/
https://www.jmb.or.kr/journal/view.html?uid=6238&vmd=Full
https://www.researchgate.net/publication/371170041_Identification_of_1368-_Tetrahydroxynaphthalene_Synthase_ThnA_from_Nocardia_sp_CS682
https://pubmed.ncbi.nlm.nih.gov/37254303/
https://pubmed.ncbi.nlm.nih.gov/37254303/
https://pim-resources.coleparmer.com/sds/41506.pdf
https://www.carlroth.com/medias/SDB-6714-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTkyOTR8YXBwbGljYXRpb24vcGRmfGFEWXdMMmczTnk4NU1qSXpNVFF6T1RneE1EZzJMMU5FUWw4Mk56RTBYMGRDWDBWT0xuQmtaZ3xmOWYwMDc2MDZlYTVjZDg4ZTk3ZTY3MWY0Mzk2M2IxMzc4ZjAwYjIzOTEwNTE2YzZmYjI3MjI3YTljYmFmNmE0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. merckmillipore.com [merckmillipore.com]

10. Laboratories - Overview | Occupational Safety and Health Administration [osha.gov]

11. osha.gov [osha.gov]

12. compliancy-group.com [compliancy-group.com]

13. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]

14. epa.gov [epa.gov]

15. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]

16. epa.gov [epa.gov]

17. youtube.com [youtube.com]

18. nems.nih.gov [nems.nih.gov]

To cite this document: BenchChem. [Understanding the Compound: Chemical Profile and
Associated Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103748/docs#understanding-the-compound-
chemical-profile-and-associated-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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